Cas no 160148-12-9 (2-Benzothiazoleacetonitrile, a-(chloroacetyl)-)

• Product Name: 2-Benzothiazoleacetonitrile, a-(chloroacetyl)-
• CAS No: 160148-12-9
• MF: C₁₁H₇ClN₂OS
• MW: 250.704079866409
• MDL: MFCD02253671
• CID: 1339093
• Update Time: 2025-10-28

2-Benzothiazoleacetonitrile, a-(chloroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleacetonitrile, a-(chloroacetyl)-
• 2-(benzo[d]thiazol-2-yl)-4-chloro-3-oxobutanenitrile
• 2-(1,3-benzothiazol-2-yl)-4-chloro-3-oxobutanenitrile
• 2-Benzothiazoleacetonitrile, α-(2-chloroacetyl)-

• MDL： MFCD02253671
• Inchi： 1S/C11H7ClN2OS/c12-5-9(15)7(6-13)11-14-8-3-1-2-4-10(8)16-11/h1-4,7H,5H2
• InChI Key： IMHFEMYVEUVYET-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=NC2=CC=CC=C2S1)C(=O)CCl

Additional information on 2-Benzothiazoleacetonitrile, a-(chloroacetyl)-

Recent Advances in the Study of 2-Benzothiazoleacetonitrile, a-(chloroacetyl)- (CAS: 160148-12-9) and Its Applications in Chemical Biology and Medicine

The compound 2-Benzothiazoleacetonitrile, a-(chloroacetyl)- (CAS: 160148-12-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its benzothiazole core and chloroacetyl functional group, has been explored for its potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases.

One of the most notable advancements in the research of 2-Benzothiazoleacetonitrile, a-(chloroacetyl)- is its application in the design of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of potent kinase inhibitors, which showed promising activity against various cancer cell lines. The study utilized computational modeling and high-throughput screening to optimize the compound's structure, resulting in derivatives with enhanced binding affinity and selectivity.

In addition to its role in oncology, 2-Benzothiazoleacetonitrile, a-(chloroacetyl)- has been investigated for its potential in neurodegenerative disease research. A recent preprint on bioRxiv reported the compound's ability to modulate amyloid aggregation, a key pathological feature of Alzheimer's disease. The researchers employed biophysical techniques such as NMR spectroscopy and fluorescence assays to elucidate the compound's mechanism of action, revealing its potential as a lead candidate for further drug development.

Another significant area of research involves the antimicrobial properties of 2-Benzothiazoleacetonitrile, a-(chloroacetyl)- derivatives. A 2024 study in the European Journal of Medicinal Chemistry synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial effects, with minimal cytotoxicity to mammalian cells. This finding underscores the compound's potential as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

Despite these promising developments, challenges remain in the optimization of 2-Benzothiazoleacetonitrile, a-(chloroacetyl)- for clinical applications. Issues such as pharmacokinetic properties, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. However, the compound's structural flexibility and demonstrated biological activities make it a valuable tool for medicinal chemists and researchers in the field.

In conclusion, the ongoing research on 2-Benzothiazoleacetonitrile, a-(chloroacetyl)- (CAS: 160148-12-9) highlights its multifaceted potential in chemical biology and medicine. From its role in designing kinase inhibitors to its applications in neurodegenerative and infectious diseases, this compound continues to inspire innovative therapeutic strategies. Future studies should focus on optimizing its derivatives for improved efficacy and safety, paving the way for their translation into clinical use.